Cas no 152382-32-6 (Carbonimidodithioicacid, cyano-, methyl 2,4,6-trimethylphenyl ester (9CI))

Carbonimidodithioicacid, cyano-, methyl 2,4,6-trimethylphenyl ester (9CI) Properties

Names and Identifiers

• Carbonimidodithioicacid, cyano-, methyl 2,4,6-trimethylphenyl ester (9CI)
• [methylsulfanyl-(2,4,6-trimethylphenyl)sulfanylmethylidene]cyanamide
• METHYL (2,4,6-TRIMETHYLPHENYL) CYANOCARBONIMIDO-DITHIOATE
• (E)-[methylsulfanyl-(2,4,6-trimethylphenyl)sulfanyl-methylene]cyanamide
• Methyl (2,4,6-trimethylphenyl) cyanocarbonimido-
• A809301
• Methyl(2,4,6-trimethylphenyl)cyanocarbonimido-dithioate
• Mesityl methyl (E)-cyanocarbonimidodithioate
• Mesityl methyl cyanocarbonimidodithioate
• Methyl (2,4,6-trimethylphenyl) cyanocarbonimidodithioate
• Methyl (2,4,6-trimethylphenyl) cyanocarbonimido-dithioate
• Methyl 2,4,6-trimethylphenyl cyanocarbonodithioimidate
• MFCD09877758
• J-008917
• 152382-32-6
• DTXSID60650207
• Mesityl methyl cyanocarbonodithioimidate
• DB-255120
• +Expand

• MDL： MFCD09877758
• InChIKey： KXLCQFVJJJDPNN-WYMLVPIESA-N
• Inchi： InChI=1S/C12H14N2S2/c1-8-5-9(2)11(10(3)6-8)16-12(15-4)14-7-13/h5-6H,1-4H3/b14-12+
• SMILES： CC1=CC(=C(C(=C1)C)S/C(=N/C#N)/SC)C

Computed Properties

• Exact Mass: 250.05984080g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 250.05984080g/mol
• Heavy Atom Count: 16
• Complexity: 293
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 86.8Ų